Cas no 2680842-71-9 (benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate)

• Product Name: benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate
• CAS No: 2680842-71-9
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 5927769
• PubChem ID: 165916854
• Update Time: 2025-05-25

benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28284316
• benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate
• 2680842-71-9

• Inchi： 1S/C12H12F3NO3/c1-8(10(17)12(13,14)15)16-11(18)19-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,16,18)
• InChI Key： BRQFONJYRFQUBN-UHFFFAOYSA-N
• SMILES： FC(C(C(C)NC(=O)OCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate

Introduction to Benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate (CAS No. 2680842-71-9)

Benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate, a compound with the chemical formula C₁₁H₁₀F₃O₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2680842-71-9, has garnered attention due to its structural complexity and potential applications in drug development. The presence of a benzyl group and a trifluoromethyl-substituted carbamate moiety makes it a versatile intermediate in the synthesis of more complex molecules.

The structural features of Benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate contribute to its reactivity and utility in various chemical transformations. The trifluoromethyl group, a key structural element, enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for medicinal chemistry applications. Additionally, the carbamate functionality provides a site for further derivatization, enabling the creation of novel pharmacophores.

In recent years, there has been a growing interest in fluorinated compounds due to their unique electronic properties and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates often leads to enhanced binding affinity, reduced metabolic degradation, and improved bioavailability. Benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate exemplifies this trend, as its trifluoromethyl substituent is likely to contribute to these desirable properties.

One of the most compelling aspects of Benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate is its potential role in the development of new therapeutic agents. The compound’s structure suggests that it could be used as a building block for more complex molecules targeting various biological pathways. For instance, its ability to undergo nucleophilic substitution reactions makes it a suitable precursor for synthesizing heterocyclic compounds that are known to exhibit pharmaceutical activity.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated carbamates in drug design. These compounds have shown promise in treating a wide range of diseases, including cancer and infectious disorders. The structural motif present in Benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate aligns well with this trend, as it combines the stability provided by the trifluoromethyl group with the versatility of the carbamate linkage.

The synthesis of Benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate involves several key steps that highlight its synthetic utility. The introduction of the trifluoromethyl group typically requires specialized fluorination techniques, such as electrophilic or nucleophilic fluorination reactions. These methods ensure that the trifluoromethyl group is incorporated at the desired position on the carbon backbone. Subsequent functionalization of the carbamate group allows for further modifications tailored to specific pharmacological needs.

In conclusion, Benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate (CAS No. 2680842-71-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel drug candidates targeting various therapeutic areas. As research continues to uncover new applications for fluorinated compounds, Benzyl N-(4,4,4-trifluoro-3-oxobutan-2-yl)carbamate is poised to play a crucial role in advancing medicinal chemistry innovation.